Cas no 24499-89-6 (Benzo[i]thebenidine)

Benzo[i]thebenidine structure
Benzo[i]thebenidine structure
Product Name:Benzo[i]thebenidine
CAS No:24499-89-6
MF:C19H11N
MW:253.297344446182
CID:272556
PubChem ID:290517
Update Time:2025-04-19

Benzo[i]thebenidine Chemical and Physical Properties

Names and Identifiers

    • Benzo[i]thebenidine
    • Dibenzo[j,lmn]phenanthridine
    • 12-Azabenzo< a> pyrene
    • 4-Azabenzo[a]pyren
    • 4-Azabenzo< a> pyren
    • AC1L6DXQ
    • AC1Q4YQY
    • AG-J-99406
    • AR-1I3910
    • CTK1A4953
    • NSC154306
    • NSC-154306
    • NSC 154306
    • Dibenzo(j,lmn)phenanthridine
    • 24499-89-6
    • DTXSID30302827
    • Inchi: 1S/C19H11N/c1-2-6-15-13(4-1)10-14-11-20-17-7-3-5-12-8-9-16(15)18(14)19(12)17/h1-11H
    • InChI Key: DMCKXSDZCNNPIY-UHFFFAOYSA-N
    • SMILES: N1C=C2C=C3C=CC=CC3=C3C=CC4=CC=CC=1C4=C32

Computed Properties

  • Exact Mass: 253.08923
  • Monoisotopic Mass: 253.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 378
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • Density: 1.337
  • Boiling Point: 480.3°C at 760 mmHg
  • Flash Point: 216.9°C
  • Refractive Index: 1.904
  • PSA: 12.89

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